Cas no 80587-86-6 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-
• CAS No: 80587-86-6
• MF: C₂₁H₂₁N₉
• MW: 399.451741933823
• CID: 733132
• PubChem ID: 11003879
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tris(4-aminophenyl)-
• 2-N,4-N,6-N-tris(4-aminophenyl)-1,3,5-triazine-2,4,6-triamine
• SCHEMBL7512302
• 80587-86-6
• DTXSID201001332
• 2,4,6-Tris(p-aminoanilino)-1,3,5-triazine
• SEWAZMKTGSTERG-UHFFFAOYSA-N
• NS00125272
• 2,4,6-tris-((p-Aminoanilino)-1,3,5-triazine
• N~2~,N~4~,N~6~-Tris(4-aminophenyl)-1,3,5-triazine-2,4,6-triamine
• 2,4,6-Tris-[4-aminoanilino]-1,3,5-triazine
• EINECS 279-513-9

• Inchi： 1S/C21H21N9/c22-13-1-7-16(8-2-13)25-19-28-20(26-17-9-3-14(23)4-10-17)30-21(29-19)27-18-11-5-15(24)6-12-18/h1-12H,22-24H2,(H3,25,26,27,28,29,30)
• InChI Key： SEWAZMKTGSTERG-UHFFFAOYSA-N
• SMILES： N(C1N=C(N=C(N=1)NC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 399.191992
• Monoisotopic Mass: 399.191992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153
• XLogP3: 3.6

Experimental Properties

• Density: 1.457
• Boiling Point: 740.3°Cat760mmHg
• Flash Point: 401.5°C
• Refractive Index: 1.84